3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide

• IUPAC Name: 3-methyl-N-[3-[(E)-C-methyl-N-[[2-(4-nitrophenoxy)acetyl]amino]carbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C24H22N4O5/c1-16-5-3-7-19(13-16)24(30)25-20-8-4-6-18(14-20)17(2)26-27-23(29)15-33-22-11-9-21(10-12-22)28(31)32/h3-14H,15H2,1-2H3,(H,25,30)(H,27,29)/b26-17+
• InChI Key: QHISANJOCXWOJW-YZSQISJMSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)C(=NNC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])C
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC(=C2)/C(=N/NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])/C
• Molecular Formula: C24H22N4O5
• Molecular Weight: 446.5 g/mol

Description

3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide is a chemical compound that has been widely researched for its potential use in various scientific fields. It is a synthetic compound that can be synthesized using various methods, and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis in these cells. It has also been found to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide in lab experiments is its potential use in cancer treatment and drug development. However, there are also several limitations to using this compound in lab experiments. These include its potential toxicity, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide. These include further research on its mechanism of action, as well as its potential use in the development of new drugs and therapies. There is also a need for further research on its potential toxicity and side effects, as well as its potential use in combination with other drugs and therapies.
In conclusion, this compound is a synthetic compound that has been widely researched for its potential use in various scientific fields. It has been found to have several biochemical and physiological effects, and has potential applications in cancer treatment and drug development. However, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide can be achieved using various methods. One of the most common methods is the reaction of 3-methylbenzoyl chloride with 3-aminophenylhydrazine in the presence of a base. The resulting product is then reacted with 4-nitrophenoxyacetic acid in the presence of a coupling reagent to obtain the final product.

Scientific Research Applications

3-methyl-N-(3-{N-[(4-nitrophenoxy)acetyl]ethanehydrazonoyl}phenyl)benzamide has been widely researched for its potential use in various scientific fields. It has been found to have potential applications in cancer treatment, as well as in the treatment of various other diseases. It has also been found to have potential applications in the development of new drugs and therapies.